Cas no 1806892-98-7 (3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid
• CAS No: 1806892-98-7
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4917433
• Update Time: 2025-06-07

3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid

• Inchi： 1S/C8H7F2NO4/c9-8(10)7-3(1-6(14)15)11-5(13)2-4(7)12/h2,8H,1H2,(H,14,15)(H2,11,12,13)
• InChI Key： KHSJWFBDMPVFQZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(NC=1CC(=O)O)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: -0.8
• Topological Polar Surface Area: 86.6

Additional information on 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid

3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid: A Comprehensive Overview

3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid (CAS No. 1806892-98-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyridine ring with hydroxyl groups at positions 4 and 6, and a difluoromethyl group attached to position 3, has garnered attention due to its potential applications in drug development and material science. The difluoromethyl substituent introduces interesting electronic and steric properties, making this compound a valuable subject for further research.

The synthesis of 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint and cost associated with its production. The compound's structure is particularly notable for its pyridine ring, which is a common motif in many bioactive molecules. The presence of hydroxyl groups at positions 4 and 6 enhances its solubility in polar solvents, making it suitable for various biological assays.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Researchers have explored its ability to modulate key biological pathways, such as those involved in inflammation and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound can inhibit enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. These findings suggest that 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid could serve as a lead compound for developing anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its pharmacological applications, this compound has also been investigated for its role in agricultural chemistry. Its ability to act as a growth regulator for plants has been explored in recent studies. The difluoromethyl group contributes to the compound's stability under environmental conditions, making it a viable candidate for field applications. Furthermore, its interaction with plant hormones such as auxins has been studied, highlighting its potential as a tool for enhancing crop yields.

The latest research on 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid has focused on understanding its mechanism of action at the molecular level. Advanced computational methods, including molecular docking and dynamics simulations, have provided insights into how this compound interacts with target proteins. These studies have revealed that the hydroxyl groups at positions 4 and 6 play a critical role in stabilizing interactions with protein surfaces, while the difluoromethyl group contributes to binding specificity.

Another area of active research is the exploration of this compound's photophysical properties. Due to the conjugated system within the pyridine ring, it exhibits strong absorption in the ultraviolet region. This property makes it a candidate for applications in optoelectronic materials and sensors. Recent experiments have demonstrated that thin films made from this compound exhibit excellent charge transport properties, suggesting its potential use in organic electronics.

In conclusion, 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetic acid (CAS No. 1806892-98-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable for drug discovery, agricultural chemistry, and materials science. As research continues to uncover new insights into its biological and physical characteristics, this compound is poised to play an increasingly important role in advancing scientific innovation.